Methyl 2-[4-(chlorosulfonyl)-2-fluorophenyl]acetate

• IUPAC Name: methyl 2-(4-chlorosulfonyl-2-fluorophenyl)acetate
• InChI: InChI=1S/C9H8ClFO4S/c1-15-9(12)4-6-2-3-7(5-8(6)11)16(10,13)14/h2-3,5H,4H2,1H3
• InChI Key: RBQNJGUVZXDBMN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1)S(=O)(=O)Cl)F
• Molecular Formula: C9H8ClFO4S
• Molecular Weight: 266.67 g/mol

Description

“Methyl 2-[4-(chlorosulfonyl)-2-fluorophenyl]acetate” is a chemical compound with the CAS Number: 1909337-52-5. It has a molecular weight of 266.67. The compound is typically stored in an inert atmosphere at temperatures between 2-8°C.

Molecular Structure Analysis

The molecular formula of “Methyl 2-[4-(chlorosulfonyl)-2-fluorophenyl]acetate” is C9H8ClFO4S. This indicates that the compound contains nine carbon atoms, eight hydrogen atoms, one chlorine atom, one fluorine atom, four oxygen atoms, and one sulfur atom.

Scientific Research Applications

• Fluorogenic Reagent for Analysis : It serves as a fluorogenic reagent for the analysis of primary amines and carbohydrates, aiding in their detection and structural analysis through techniques like HPLC, CE, and MALDI/MS (Chen & Novotny, 1997).

• Synthesis of Anticancer Compounds : The compound is used in the synthesis of anticancer agents. For instance, 2-{[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid, which has demonstrated potential in cancer treatment, can be synthesized using similar compounds (Liu Ying-xiang, 2007).

• Creation of Isothiazole Derivatives : It is involved in the one-pot synthesis of isothiazole derivatives, which are important in various chemical applications (Dobrydnev et al., 2018).

• Development of Anti-Inflammatory Agents : This compound is also used in the synthesis of novel anti-inflammatory and antimicrobial agents, which have significant potential in the pharmaceutical industry (Karthikeyan & Holla, 2008).

• Electrochemical Fluorination : It is used in electrochemical fluorination processes, which are critical for the development of various chemical compounds (Balandeh et al., 2017).

• Analysis of Molecular Structures : The compound is instrumental in crystal structure analysis, which is essential for understanding the molecular configuration of various chemicals (Cleetus et al., 2020).

Safety and Hazards

This compound is considered hazardous. It’s labeled with the signal word “Danger” and is associated with hazard statements H302, H314, H315, H319, H335. These statements indicate that the compound is harmful if swallowed, causes severe skin burns and eye damage, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.